Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso-, also known as PMX-205, is a chiral molecule that has been extensively studied for its potential applications in various scientific fields.
Mechanism of Action
The mechanism of action of Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- is not fully understood, but it is believed to act as a chiral auxiliary in various chemical reactions. Additionally, it has been shown to interact with various enzymes and proteins in the body, although the exact nature of these interactions is still under investigation.
Biochemical and Physiological Effects:
Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- has been shown to have various biochemical and physiological effects, including the ability to induce chirality in various chemical reactions. Additionally, it has been shown to interact with various enzymes and proteins in the body, although the exact nature of these interactions is still under investigation.
Advantages and Limitations for Lab Experiments
Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- has several advantages for lab experiments, including its high purity and enantiomeric excess. However, it can be challenging to synthesize, and its exact mechanism of action is still not fully understood.
Future Directions
There are several future directions for research on Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso-. One area of interest is in the development of new catalytic systems that utilize Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- as a chiral ligand. Additionally, further investigation is needed to fully understand the mechanism of action of Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- and its interactions with various enzymes and proteins in the body. Finally, there is potential for the development of new drugs and other biologically active compounds that utilize Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- as a chiral auxiliary.
Synthesis Methods
Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- can be synthesized through a multi-step process that involves the reaction of a chiral bis-epoxide with a pyrrolidine amine. The process typically yields Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- in high purity and enantiomeric excess, making it an attractive compound for research purposes.
Scientific Research Applications
Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- has been extensively studied for its potential applications in various scientific fields. One of its primary applications is in the field of asymmetric catalysis, where it has been shown to be an effective chiral ligand for various transition metal catalysts. Additionally, Pyrrolidine, 1,1'-((1,2-dimethylethylene)bis(p-phenyleneoxyethylene))di-, meso- has been investigated for its potential use in the synthesis of chiral drugs and other biologically active compounds.
properties
CAS RN |
15515-44-3 |
---|---|
Molecular Formula |
C28H40N2O2 |
Molecular Weight |
436.6 g/mol |
IUPAC Name |
1-[2-[4-[(2S,3R)-3-[4-(2-pyrrolidin-1-ylethoxy)phenyl]butan-2-yl]phenoxy]ethyl]pyrrolidine |
InChI |
InChI=1S/C28H40N2O2/c1-23(25-7-11-27(12-8-25)31-21-19-29-15-3-4-16-29)24(2)26-9-13-28(14-10-26)32-22-20-30-17-5-6-18-30/h7-14,23-24H,3-6,15-22H2,1-2H3/t23-,24+ |
InChI Key |
MNEAVBGXSOLZPV-PSWAGMNNSA-N |
Isomeric SMILES |
C[C@H](C1=CC=C(C=C1)OCCN2CCCC2)[C@@H](C)C3=CC=C(C=C3)OCCN4CCCC4 |
SMILES |
CC(C1=CC=C(C=C1)OCCN2CCCC2)C(C)C3=CC=C(C=C3)OCCN4CCCC4 |
Canonical SMILES |
CC(C1=CC=C(C=C1)OCCN2CCCC2)C(C)C3=CC=C(C=C3)OCCN4CCCC4 |
Other CAS RN |
15515-44-3 |
synonyms |
1,1'-[[(1R,2S)-1,2-Dimethylethylene]bis(p-phenyleneoxyethylene)]dipyrrolidine |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.